BE“GHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of Fasthess Properties:
Disperse Yellow 211 vs. Other Disperse Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038

Disperse Yellow 211 is a high-energy disperse dye known for its good overall fastness
properties, particularly its sublimation fastness, making it suitable for applications requiring
high-temperature processing such as automotive textiles. This guide provides a comparative
analysis of its performance against other commonly used disperse dyes, supported by
standardized experimental data and protocols.

Comparative Fastness Performance

The fastness properties of disperse dyes are critical indicators of their performance and
suitability for various applications. The following table summarizes the quantitative data for
Disperse Yellow 211 in comparison to other representative disperse dyes across key fastness

tests.

Table 1: Comparative Fastness Properties of Selected Disperse Dyes
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BENGHE

Liaht Wash Sublimation  Crocking
i
g Fastnhess Fastness Fastness
Dye Name C.l. Name Fastness
(ISO 105 (ISO 105 (ISO 105
(Xenon Arc)
C06) PO1) X12)
Disperse 4-5 (Dry), 4
P 6-7 4-5 4-5 (Bry)
Yellow 211 (Wet)
Disperse Red 4-5 (Dry), 4
P - 5-6 4-5 4-5 (Bry)
60 (Wet)
Disperse 4-5 (Dry), 3-4
P - 5-6 4-5 4 (Bry)
Blue 79 (Wet)
Disperse 4 (Dry), 3
p ] 45 4 4 (Dry)
Orange 30 (Wet)

Note: Fastness is typically graded on a scale of 1 to 5 (or 1 to 8 for light fastness), where a
higher number indicates better fastness.

Experimental Protocols

The data presented above is obtained through standardized testing methodologies to ensure
reproducibility and comparability. The following are detailed protocols for the key fastness
experiments.

Light Fastness Test (ISO 105-B02)

e Principle: This test evaluates the resistance of the dyed textile to the action of an artificial
light source that mimics natural daylight.

o Apparatus: Xenon arc lamp fading apparatus.
e Procedure:

o A specimen of the dyed textile is exposed to light from a xenon arc lamp under specified
conditions of temperature and humidity.
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o Simultaneously, a set of blue wool standards (ISO 1-8) is exposed under the same
conditions.

o The exposure is continued until a specified change in the color of the specimen or the
standards is observed.

o The light fastness is assessed by comparing the change in color of the specimen with that
of the standards. The rating is given on a scale of 1 (very poor) to 8 (excellent).

Wash Fastnhess Test (ISO 105-C06)

e Principle: This method assesses the resistance of the color of textiles to washing. It is
designed to simulate the effects of domestic or commercial laundering.

o Apparatus: Launder-Ometer or similar apparatus for providing controlled conditions of
temperature and agitation.

e Procedure:

o A specimen of the dyed textile is stitched between two pieces of undyed fabric (one cotton,
one wool or other specified fiber).

o The composite specimen is placed in a stainless steel container with a specified volume of
soap solution and stainless steel balls for agitation.

o The container is agitated in the Launder-Ometer at a specified temperature (e.g., 60°C) for
a specific duration (e.g., 30 minutes).

o After washing, the specimen is rinsed, dried, and the change in its color is assessed using
the Grey Scale for Color Change.

o The degree of staining on the adjacent undyed fabrics is assessed using the Grey Scale
for Staining. Both are rated on a scale of 1 (poor) to 5 (excellent).

Sublimation Fastness Test (ISO 105-P01)

 Principle: This test determines the resistance of the color of dyed textiles to the action of
heat, as in sublimation, during processing or storage.
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e Apparatus: Heat press or similar heating device capable of maintaining a constant
temperature.

e Procedure:
o A specimen of the dyed fabric is placed in contact with a specified undyed fabric.

o The composite specimen is subjected to a specific temperature (e.g., 180°C, 200°C,
220°C) for a set time (e.g., 30 seconds) under a defined pressure.

o After heating, the change in color of the original specimen and the staining of the adjacent
fabric are evaluated using the respective Grey Scales. The rating is from 1 (poor) to 5
(excellent).

Visualized Workflow and Logic

The selection of a disperse dye for a specific application is a multi-step process that involves
evaluating its properties against the requirements of the end-product. The following diagram
illustrates the logical workflow for this selection process.
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 To cite this document: BenchChem. [Comparative Analysis of Fastness Properties: Disperse
Yellow 211 vs. Other Disperse Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203038#fastness-properties-of-disperse-yellow-
211-compared-to-other-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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